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Compound of Interest

Compound Name: 5-Chloro-2-methylindole

Cat. No.: B045293

An In-depth Technical Guide to the Safety and Handling of 5-Chloro-2-methylindole

Disclaimer: This guide is intended for informational purposes for researchers, scientists, and
drug development professionals. Specific safety and toxicological data for 5-Chloro-2-
methylindole have not been fully investigated.[1] The information provided is compiled from
Safety Data Sheets (SDS) and data on structurally similar compounds. A thorough risk
assessment must be conducted for specific experimental conditions.

Hazard Identification and Classification

5-Chloro-2-methylindole is classified as a hazardous chemical. Based on the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), the primary hazards
are related to irritation and potential acute toxicity.

GHS Classification Summary:
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Hazard Class Category Signal Word Hazard Statement

o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed.[2][3]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.[2][3]
Serious Eye ] H319: Causes serious
o Category 2 Warning o

Damage/Irritation eye irritation.[2][3]
Specific Target Organ H335: May cause
Toxicity - Single Category 3 Warning respiratory irritation.[2]

Exposure

[4]

Physical and Chemical Properties

Understanding the physical properties of 5-Chloro-2-methylindole is crucial for its safe

handling and storage.
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Property Value Source(s)
Molecular Formula CoHsCIN [51[6]
Molecular Weight 165.62 g/mol [5]

Pale orange to pale brown

powder or crystalline powder.

[6] Also described as light pink
Appearance to beige-pale brown crystalline  [6][7]

powder[7] or pale gray to

reddish-gray/yellow-brown

crystal powder.

Melting Point 113.0-119.0°C [6]
56 - 60 °C/132.8 - 140 °F [1]
- _ 273 °C/523.4 °F @ 760
Boiling Point [1]
mmHg
Purity >97.5% or 98% [6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to minimize risk when working with 5-Chloro-2-
methylindole.

Engineering Controls and Personal Protective
Equipment (PPE)
o Ventilation: All work, especially weighing and transfers, should be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood.[2] Ensure that
eyewash stations and safety showers are readily accessible.[1][2]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][8]

o Skin Protection: A full-sleeved laboratory coat should be worn.[2] Chemical-resistant gloves
(e.g., nitrile rubber) must be worn to prevent skin contact.[1]
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» Respiratory Protection: If dust is generated or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[8]

[9]

General Handling Procedures

» Avoid direct contact with skin and eyes and inhalation of dust.[2]

Use appropriate tools (e.g., spatulas) to handle the compound and prevent dust generation.

[2]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[2]

Minimize dust generation and accumulation.[1]

Storage

e Store in a tightly sealed, properly labeled container.[1][2][4]
o Keep in a dry, cool, and well-ventilated place.[1][4][9]
e Some suppliers recommend storing in a freezer.[1]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[1][8]

Emergency and First Aid Protocols

Immediate and appropriate action is critical in the event of exposure.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids.[1] Remove contact lenses if present and easy to do.[1][4] Seek immediate
medical attention.[1]
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[1]
[8] Remove all contaminated clothing.[10] If skin irritation occurs or persists, get medical
advice/attention.[4][8]

 Inhalation: Move the exposed person to fresh air at once.[10] If breathing is difficult, give
oxygen. If not breathing, provide artificial respiration.[1][10] Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting.[9][11] Rinse mouth with water.[1][8] Call a POISON
CENTER or doctor/physician if you feel unwell.[1][8]

Accidental Release Measures (Spills)

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear the appropriate Personal Protective Equipment (PPE) as outlined in Section 3.1.

Avoid dust formation.[12]

Carefully sweep up the solid material and place it in a sealed, labeled container for
hazardous waste disposal.[2]

Clean the spill area thoroughly.

Disposal Considerations

o Dispose of waste material in accordance with all applicable local, state, and federal
regulations.[1][2]

e This compound should be treated as hazardous chemical waste.[2] Do not empty into drains.

[1]

Risk Management and Workflows

A systematic approach to risk assessment is fundamental for ensuring safety. The following
diagram illustrates a logical workflow for handling 5-Chloro-2-methylindole.
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Risk Assessment & Handling Workflow

Start: New Experiment
with 5-Chloro-2-methylindole

\

1. Hazard Identification
- Review SDS
- H302, H315, H319, H335

\

2. Exposure Assessment
- Evaluate quantity, duration,
frequency of use

\

3. Risk Characterization
- Determine level of risk
based on hazards and exposure

4. Select Control Measures

Hierarchy of
Controls

Administrative Controls
- SOPs
- Training

Engineering Controls Personal Protective Equipment
- Fume Hood - Goggles, Gloves, Lab Coat
- Eyewash/Safety Shower - Respirator (if needed)

0, Revise

5. Perform Work
(Follow SOPs)

6. Monitor & Review
- Any incidents?
- Procedure effective?

es

Click to download full resolution via product page

Caption: A workflow for risk assessment and safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045293#safety-and-handling-precautions-for-5-
chloro-2-methylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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